1,3-Nonanediol acetate
1,3-Nonanediol acetate
3-Hydroxynonyl acetate, also known as 3-nonanol, acetate, belongs to the class of organic compounds known as fatty alcohol esters. These are ester derivatives of a fatty alcohol. 3-Hydroxynonyl acetate is considered to be a practically insoluble (in water) and relatively neutral molecule. 3-Hydroxynonyl acetate has been primarily detected in urine. Within the cell, 3-hydroxynonyl acetate is primarily located in the membrane (predicted from logP) and cytoplasm. 3-Hydroxynonyl acetate has a sweet, floral, and fresh taste.
3-hydroxynonyl acetate is an acetate ester resulting from the formal condensation of the carboxy group of acetic acid with 1-hydroxy group of nonane-1,3-diol. It is a secondary alcohol and an acetate ester.
3-hydroxynonyl acetate is an acetate ester resulting from the formal condensation of the carboxy group of acetic acid with 1-hydroxy group of nonane-1,3-diol. It is a secondary alcohol and an acetate ester.
Brand Name:
Vulcanchem
CAS No.:
1322-17-4
VCID:
VC0072233
InChI:
InChI=1S/C11H22O3/c1-3-4-5-6-7-11(13)8-9-14-10(2)12/h11,13H,3-9H2,1-2H3
SMILES:
CCCCCCC(CCOC(=O)C)O
Molecular Formula:
C11H22O3
Molecular Weight:
202.29 g/mol
1,3-Nonanediol acetate
CAS No.: 1322-17-4
Main Products
VCID: VC0072233
Molecular Formula: C11H22O3
Molecular Weight: 202.29 g/mol
| CAS No. | 1322-17-4 |
|---|---|
| Product Name | 1,3-Nonanediol acetate |
| Molecular Formula | C11H22O3 |
| Molecular Weight | 202.29 g/mol |
| IUPAC Name | 3-hydroxynonyl acetate |
| Standard InChI | InChI=1S/C11H22O3/c1-3-4-5-6-7-11(13)8-9-14-10(2)12/h11,13H,3-9H2,1-2H3 |
| Standard InChIKey | RTYFAKSWXDNPPU-UHFFFAOYSA-N |
| SMILES | CCCCCCC(CCOC(=O)C)O |
| Canonical SMILES | CCCCCCC(CCOC(=O)C)O |
| Density | 0.964-0.978 |
| Physical Description | solid colourless to pale yellow, slightly oily liquid with floral odour similar to jasmine |
| Description | 3-Hydroxynonyl acetate, also known as 3-nonanol, acetate, belongs to the class of organic compounds known as fatty alcohol esters. These are ester derivatives of a fatty alcohol. 3-Hydroxynonyl acetate is considered to be a practically insoluble (in water) and relatively neutral molecule. 3-Hydroxynonyl acetate has been primarily detected in urine. Within the cell, 3-hydroxynonyl acetate is primarily located in the membrane (predicted from logP) and cytoplasm. 3-Hydroxynonyl acetate has a sweet, floral, and fresh taste. 3-hydroxynonyl acetate is an acetate ester resulting from the formal condensation of the carboxy group of acetic acid with 1-hydroxy group of nonane-1,3-diol. It is a secondary alcohol and an acetate ester. |
| Solubility | slightly soluble in water; soluble in alcohol and oils 1 ml in 1 ml 95% alcohol (in ethanol) |
| PubChem Compound | 234237 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume